Cas no 1000571-77-6 (2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one)
1000571-77-6 structure
Product Name:2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
CAS No:1000571-77-6
MF:C14H8Cl2N4O3
MW:351.144320487976
CID:3157547
PubChem ID:135949930
Update Time:2025-04-21
2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
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- 2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
- 2-(2,4-Dichlorophenyl)-5-(4-nitrophenyl)-1H-1,2,4-triazol-3(2H)-one
- MFCD09877938
- 1000571-77-6
-
- MDL: MFCD09877938
- Inchi: 1S/C14H8Cl2N4O3/c15-9-3-6-12(11(16)7-9)19-14(21)17-13(18-19)8-1-4-10(5-2-8)20(22)23/h1-7H,(H,17,18,21)
- InChI Key: GDYNQDVAXQLYQY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1)=O)Cl
Computed Properties
- Exact Mass: 349.9973455Da
- Monoisotopic Mass: 349.9973455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 90.5Ų
2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM482955-1g |
2-(2,4-Dichlorophenyl)-5-(4-nitrophenyl)-1H-1,2,4-triazol-3(2H)-one |
1000571-77-6 | 97% | 1g |
$469 | 2023-01-05 |
2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1000571-77-6 (2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one) Related Products
- 124569-77-3(1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-nitrophenyl)-)
- 124556-72-5(1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-phenyl-)
- 116114-16-0(3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-)
- 124569-76-2(1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-methoxyphenyl)-)
- 57735-14-5(3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-)
- 31994-78-2(1,2,4,5-Tetrazin-1(2H)-yl,3,4-dihydro-6-(4-nitrophenyl)-2,4-diphenyl- (9CI))
- 117258-24-9(3H-1,2,4-Triazol-3-one,2,4-dihydro-2,4-dimethyl-5-(4-methylphenyl)-)
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